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Compound of Interest

Compound Name: 4'-Bromoacetophenone

Cat. No.: B126571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the melting and boiling points of 4'-
Bromoacetophenone (CAS No. 99-90-1), a key intermediate in organic synthesis.[1][2][3] The

document outlines its core physicochemical data, details the experimental protocols for

determining these properties, and presents a logical workflow for these measurements.

Core Physicochemical Data
4'-Bromoacetophenone, also known as 1-(4-bromophenyl)ethanone, is a white to off-white

crystalline solid at room temperature.[3][4] Its physical properties, particularly its melting and

boiling points, are critical benchmarks for purity assessment and reaction condition planning.

The data compiled from various sources are summarized below.

Table 1: Quantitative Physicochemical Data for 4'-Bromoacetophenone
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Property Value Notes

Melting Point 48°C - 54°C

A pure, crystalline compound

typically has a sharp melting

range of 0.5-1.0°C. A broader

range can indicate the

presence of impurities.

Boiling Point 255°C - 256°C

Measured at standard

atmospheric pressure (760

mmHg/1013 hPa).[5][6]

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol [5][6][7]

Appearance
White to light yellow crystalline

solid
[2][4]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform, ether, and

alcohols.[1][2][4][5]

Note: Some sources report a melting point of 108-110°C, which may refer to a different

polymorph or an error in the literature.[1][2] The most commonly cited and verified range is 48-

54°C.[5][8]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for compound identification

and purity verification. The standard laboratory procedures are detailed below.

Melting Point Determination (Capillary Method)
This method relies on heating a small sample in a capillary tube within a calibrated apparatus

and observing the temperature range over which the solid-to-liquid phase transition occurs.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point device)

Calibrated thermometer

Glass capillary tubes (sealed at one end)

Heating medium (e.g., mineral oil, silicone oil)

Mortar and pestle or spatula

Procedure:

Sample Preparation: A small quantity of 4'-Bromoacetophenone is finely powdered on a

clean, dry surface to ensure uniform packing and heat transfer.[9]

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample.

The tube is then inverted and tapped gently to pack the solid into the closed end. This

process is repeated until a column of 1-2 mm of tightly packed sample is achieved.[9][10]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then immersed in the heating bath of

the melting point apparatus.[9][10]

Heating and Observation: The bath is heated slowly and steadily, with constant stirring to

ensure a uniform temperature distribution.[10] The heating rate should be reduced to

approximately 1-2°C per minute as the temperature approaches the expected melting point.

Data Recording: Two temperatures are recorded to define the melting range:

T₁: The temperature at which the first drop of liquid appears.

T₂: The temperature at which the entire sample has completely melted into a clear liquid.

The recorded melting point is the range from T₁ to T₂. For a pure substance, this range is

typically narrow.

Boiling Point Determination (Thiele Tube Method)
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This micro-method determines the boiling point by observing the temperature at which the

vapor pressure of the liquid equals the atmospheric pressure.

Apparatus:

Thiele tube

Small test tube (e.g., ignition tube)

Calibrated thermometer

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating fluid

Procedure:

Sample Preparation: Approximately 0.5 mL of 4'-Bromoacetophenone (in its liquid state,

heated above its melting point) is placed into the small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the test tube with its

open end submerged in the liquid.[11]

Apparatus Assembly: The test tube is attached to the thermometer using a rubber band or

thread, ensuring the sample is level with the thermometer bulb. This assembly is then placed

in a Thiele tube containing liquid paraffin.[11]

Heating: The side arm of the Thiele tube is heated gently. Convection currents will naturally

circulate the heating fluid, ensuring a uniform temperature.[11]

Observation and Measurement: As the temperature rises, air trapped in the capillary tube will

expand and exit as a slow stream of bubbles. Heating is continued until a rapid and

continuous stream of bubbles emerges from the capillary's open end. At this point, the

heating is stopped.
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Data Recording: The liquid in the Thiele tube is allowed to cool slowly. The boiling point is the

temperature at which the stream of bubbles stops and the liquid is drawn back into the

capillary tube.[11] This indicates that the external pressure has just overcome the vapor

pressure of the substance.

Visualized Experimental Workflow
The following diagram illustrates the logical steps involved in the standard laboratory protocol

for determining the melting point of a solid compound like 4'-Bromoacetophenone.
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Phase 1: Sample Preparation

Phase 2: Apparatus Setup

Phase 3: Measurement

Phase 4: Result

Powder the crystalline
4'-Bromoacetophenone sample

Introduce powdered sample into
a capillary tube (open end)

Tap gently to pack sample
to a height of 1-2 mm

Attach capillary tube to
 a calibrated thermometer

Align sample with
 thermometer bulb

Immerse assembly into
 the heating bath

Heat the bath slowly
 and steadily

Observe for first sign
 of liquid formation

Record T1 (onset of melting)

Continue heating until
 sample is fully liquid

Record T2 (completion of melting)

Report Melting Point
 as the range T1 - T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b126571?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/4'-Bromoacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2204949.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2204949_EN.htm
https://www.solubilityofthings.com/1-4-bromophenylethanone
https://aksci.com/item_detail.php?cat=J90253
https://www.sigmaaldrich.com/US/en/product/mm/821968
https://pubchem.ncbi.nlm.nih.gov/compound/p-Bromoacetophenone
https://www.fishersci.com/shop/products/4-bromoacetophenone-98-thermo-scientific-1/AC106590250
https://www.fishersci.com/shop/products/4-bromoacetophenone-98-thermo-scientific-1/AC106590250
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b126571#4-bromoacetophenone-melting-point-and-boiling-point
https://www.benchchem.com/product/b126571#4-bromoacetophenone-melting-point-and-boiling-point
https://www.benchchem.com/product/b126571#4-bromoacetophenone-melting-point-and-boiling-point
https://www.benchchem.com/product/b126571#4-bromoacetophenone-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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